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Compound of Interest

Compound Name: Musk tibetene

Cat. No.: B1677579

An in-depth comparison of the ecotoxicological risks associated with Musk Tibetene and its
alternatives in freshwater environments, supported by experimental data and standardized
testing protocols.

The widespread use of synthetic musks in personal care and household products has led to
their continuous release into aquatic ecosystems. Among these, Musk Tibetene, a type of
nitromusk, has raised environmental concerns due to its persistence and potential for
bioaccumulation. This guide provides a comparative ecotoxicological risk assessment of Musk
Tibetene in freshwater ecosystems, evaluating its performance against other synthetic musk
alternatives. The assessment is based on available experimental and modeled data, with a
focus on key toxicity endpoints for representative aquatic organisms.

Comparative Toxicity Data

The following table summarizes the acute and chronic toxicity of Musk Tibetene and its
primary alternatives across three trophic levels in freshwater ecosystems: algae, invertebrates,
and fish. It is critical to note that experimental ecotoxicity data for Musk Tibetene is scarce,
with no toxic effects observed up to its limit of water solubility. Therefore, the presented values
for Musk Tibetene and its metabolite are derived from Quantitative Structure-Activity
Relationship (QSAR) models, providing an estimated risk profile.
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Note: LC50 (Lethal Concentration 50%) is the concentration of a chemical which kills 50% of a

sample population. EC50 (Effective Concentration 50%) is the concentration of a chemical that

causes a defined effect in 50% of the test population. NOEC (No Observed Effect

Concentration) is the highest tested concentration of a substance at which no statistically

significant effect is observed. LOEC (Lowest Observed Effect Concentration) is the lowest

concentration at which a statistically significant effect is observed.

Experimental Protocols

The ecotoxicological data presented are primarily generated using standardized test guidelines

from the Organisation for Economic Co-operation and Development (OECD). These protocols

ensure the reliability and comparability of results.
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 Algal Growth Inhibition Test (OECD 201): This test exposes freshwater algae to the test
substance over 72 hours. The primary endpoint is the inhibition of growth, measured by cell
count or a surrogate like chlorophyll content, from which an EC50 value is derived.

e Daphnia sp. Acute Immobilisation Test (OECD 202): This is a short-term 48-hour test that
exposes the freshwater invertebrate Daphnia magna to the test substance. The endpoint is
the immobilization of the daphnids, which is used to calculate the EC50.

e Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
lethal to 50% of a population of freshwater fish over a 96-hour exposure period.

o Fish Early-life Stage Toxicity Test (OECD 210): This is a longer-term test that exposes the
early life stages of fish (from fertilized eggs to free-swimming larvae) to the test substance. It
assesses both lethal and sublethal effects, such as hatching success, survival, and growth,
to determine NOEC and LOEC values.

» Daphnia magna Reproduction Test (OECD 211): This chronic toxicity test evaluates the
impact of a substance on the reproductive output of Daphnia magna over a 21-day period.
The total number of living offspring produced per parent animal is the primary endpoint.

Due to its low water solubility, testing Musk Tibetene presents challenges. Standard protocols
often require modifications for such "difficult substances," including the preparation of stable
dispersions and accurate measurement of exposure concentrations.

Visualizing Ecotoxicological Assessment and
Cellular Impact

To better understand the processes involved in assessing the environmental risk of substances
like Musk Tibetene and their potential biological effects, the following diagrams are provided.
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Caption: Workflow for Ecotoxicological Risk Assessment.
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Caption: Potential Cellular Toxicity Pathway of Nitromusks.

Conclusion

The available data, although limited for Musk Tibetene itself, suggests a significant
ecotoxicological risk, primarily driven by its persistent and bioaccumulative nature and the
higher toxicity of its metabolites.[1] While the parent compound shows low acute toxicity, its
degradation products are predicted to be harmful to aquatic life at lower concentrations.[1] In
comparison, polycyclic musks like HHCB and AHTN, while also persistent, have more available
toxicity data, indicating a risk to sensitive freshwater organisms, particularly invertebrates.[5][6]
The declining use of nitromusks like Musk Tibetene in favor of alternatives is a positive trend
for freshwater ecosystems.[1] However, the continued presence and potential long-term effects
of these legacy pollutants, along with the ecotoxicological profiles of their replacements,
necessitate ongoing monitoring and research. A key mechanism of toxicity for nitromusks may
involve the inhibition of cellular defense systems, such as multidrug efflux transporters and
cytochrome P450 enzymes, which can increase the susceptibility of aquatic organisms to other
environmental contaminants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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